Cas no 864858-52-6 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,4-dimethoxybenzamide)

• Product Name: N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,4-dimethoxybenzamide
• CAS No: 864858-52-6
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6221621
• PubChem ID: 4639120
• Update Time: 2025-08-01

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,4-dimethoxybenzamide
• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,4-dimethoxybenzamide
• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2,4-dimethoxybenzamide
• 864858-52-6
• AKOS024604658
• F1298-0848
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2,4-dimethoxybenzamide
• AB00673774-01

• Inchi： 1S/C19H19N3O4S/c1-11(23)22-7-6-13-15(9-20)19(27-17(13)10-22)21-18(24)14-5-4-12(25-2)8-16(14)26-3/h4-5,8H,6-7,10H2,1-3H3,(H,21,24)
• InChI Key： UYIVGXGICAOJGP-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CN(C(C)=O)CC2)NC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 120Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,4-dimethoxybenzamide

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2,4-dimethoxybenzamide (CAS No. 864858-52-6): A Comprehensive Overview

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2,4-dimethoxybenzamide (CAS No. 864858-52-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory and anti-cancer properties.

The molecular structure of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2,4-dimethoxybenzamide is characterized by a thienopyridine core with a cyano group and an acetyl substituent on the pyridine ring. The presence of these functional groups imparts distinct chemical properties and biological activities to the molecule. The 2,4-dimethoxybenzamide moiety further enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2,4-dimethoxybenzamide in various therapeutic areas. One notable application is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, research has also explored the anti-cancer potential of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2,4-dimethoxybenzamide. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that this compound could be a valuable addition to the arsenal of anti-cancer drugs.

In addition to its therapeutic potential, N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2,4-dimethoxybenzamide has also been studied for its pharmacokinetic properties. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This makes it an attractive candidate for further clinical development.

The synthesis of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2,4-dimethoxybenzamide involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of 2-aminothiophene with an appropriate acyl chloride followed by cyclization to form the thienopyridine core. Subsequent functionalization steps are then carried out to introduce the cyano group and the 2,4-dimethoxybenzamide moiety.

Despite its promising properties, further research is needed to fully understand the safety and efficacy of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2,4-dimethoxybenzamide. Clinical trials are currently underway to evaluate its therapeutic potential in various disease conditions. These trials will provide crucial data on its safety profile and dosing regimens.

In conclusion, N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2,4-dimethoxybenzamide (CAS No. 864858-52-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more data becomes available from ongoing studies and clinical trials, this compound may emerge as a valuable therapeutic option for various diseases.